5-Methoxy-2-methyl-6-nitro-benzothiazole

• IUPAC Name: 5-methoxy-2-methyl-6-nitro-1,3-benzothiazole
• InChI: InChI=1S/C9H8N2O3S/c1-5-10-6-3-8(14-2)7(11(12)13)4-9(6)15-5/h3-4H,1-2H3
• InChI Key: MADRVPFOPVMSTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2S1)[N+](=O)[O-])OC
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol

Description

“5-Methoxy-2-methyl-6-nitro-benzothiazole” is a chemical compound with the molecular formula C9H8N2O3S. It is a derivative of benzothiazole, which is a heterocyclic compound with a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of “5-Methoxy-2-methyl-6-nitro-benzothiazole” can be represented by the SMILES string Cc1nc2cc(ccc2s1)OC. This indicates that the molecule has a benzothiazole core with a methoxy group (OC) and a methyl group © attached.

Physical And Chemical Properties Analysis

The molecular weight of “5-Methoxy-2-methyl-6-nitro-benzothiazole” is 224.24. Other physical and chemical properties specific to this compound were not found in the search results.

Scientific Research Applications

Heterocyclic Compound Applications

Benzothiazole derivatives, including structures similar to 5-Methoxy-2-methyl-6-nitro-benzothiazole, have been studied for their stability and reactivity. For instance, derivatives like benzothiazole-2-diazonium tetrafluoroborate exhibit high electrophilicity and can be converted to primary nitrosoamines in alkaline media, indicating their potential for diverse chemical reactions and applications in synthetic chemistry (Shaburov, Vasil’eva, & El'tsov, 1974).

Antitumor and Topoisomerase Inhibition

Benzothiazole derivatives have shown promise as eukaryotic topoisomerase II inhibitors, a key target in cancer therapy. Certain benzothiazole compounds, including those with nitro substitutions, have demonstrated significant inhibitory activity against topoisomerase II, surpassing even standard drugs like etoposide in some cases. This highlights the potential of 5-Methoxy-2-methyl-6-nitro-benzothiazole related compounds in the development of new antitumor agents (Pınar, Yurdakul, Yildiz, Temiz-Arpaci, Acan, Akı‐Şener, & Yalcin, 2004).

Dye and Pigment Industry

In the context of dyes and pigments, derivatives of benzothiazole, including those with methoxy and nitro groups, have been used to develop heterocyclic azo dyes. These dyes show potential for coloring various materials, with properties influenced by the nature of the heterocyclic ring and substituents, indicating applications in textile and material sciences (Georgiadou & Tsatsaroni, 2002).

Antimicrobial and Anticancer Agents

Benzothiazole structures have been evaluated for their antimicrobial and anticancer activities. Specifically, methylsulfonyl benzothiazole (MSBT) derivatives with various functional groups, including nitro and methoxy, have shown promising antimicrobial activity and potential as anticancer agents, highlighting the pharmaceutical and biomedical relevance of compounds similar to 5-Methoxy-2-methyl-6-nitro-benzothiazole (Lad, Manohar, Mascarenhas, Pandit, Kulkarni, Sharma, Salkar, Suthar, & Pandit, 2017).

Synthesis and Chemical Transformations

Research into the synthesis and transformations of benzothiazole derivatives, including nitration and methylation processes, provides insights into the chemical versatility and potential applications of 5-Methoxy-2-methyl-6-nitro-benzothiazole in organic synthesis and medicinal chemistry. Studies have explored various synthetic routes and modifications to optimize the biological activity and physical properties of these compounds (Yan-jin, 2007).

Safety and Hazards

When handling “5-Methoxy-2-methylbenzothiazole”, it is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

5-Methoxy-2-methyl-6-nitro-benzothiazole, like other benzothiazole derivatives, has been reported to display antibacterial activity by inhibiting various enzymes . These enzymes include dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase . These enzymes play crucial roles in various biological processes, including DNA replication, cell wall synthesis, and metabolic pathways .

Mode of Action

The compound interacts with its targets, primarily through inhibition. For instance, it inhibits DNA gyrase, an enzyme that introduces negative supercoils (or relaxes positive supercoils) in DNA during DNA replication . This inhibition disrupts the supercoiling process, leading to cessation of DNA replication and, consequently, bacterial growth .

Biochemical Pathways

The inhibition of these enzymes affects multiple biochemical pathways. For instance, the inhibition of dihydroorotase disrupts pyrimidine biosynthesis, while the inhibition of MurB disrupts the synthesis of peptidoglycan, a major component of the bacterial cell wall . The disruption of these pathways leads to the inhibition of bacterial growth .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the disruption of essential biological processes, such as DNA replication and cell wall synthesis . This disruption leads to the inhibition of bacterial growth, making 5-Methoxy-2-methyl-6-nitro-benzothiazole a potential antibacterial agent .